Cas no 2137767-87-2 (Sodium 4-fluoro-3-methoxybenzene-1-sulfinate)

• Product Name: Sodium 4-fluoro-3-methoxybenzene-1-sulfinate
• CAS No: 2137767-87-2
• MF: C₇H₆FNaO₃S
• MW: 212.1739153862
• CID: 6564377
• PubChem ID: 165449616
• Update Time: 2025-10-31

Sodium 4-fluoro-3-methoxybenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137767-87-2
• EN300-723563
• sodium 4-fluoro-3-methoxybenzene-1-sulfinate
• Sodium 4-fluoro-3-methoxybenzene-1-sulfinate

• Inchi： 1S/C7H7FO3S.Na/c1-11-7-4-5(12(9)10)2-3-6(7)8;/h2-4H,1H3,(H,9,10);/q;+1/p-1
• InChI Key： AFLATSSQQFMVHR-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C=1)OC)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 211.99193767g/mol
• Monoisotopic Mass: 211.99193767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 4-fluoro-3-methoxybenzene-1-sulfinate

Sodium 4-Fluoro-3-Methoxybenzene-1-Sulfinate: A Comprehensive Overview

Sodium 4-fluoro-3-methoxybenzene-1-sulfinate, also known by its CAS number 2137767-87-2, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorine atom, a methoxy group, and a sulfonate group on a benzene ring. The presence of these functional groups imparts distinctive chemical and physical properties to the compound, making it an interesting subject for research and industrial applications.

The synthesis of sodium 4-fluoro-3-methoxybenzene-1-sulfinate involves a series of well-defined chemical reactions, including nucleophilic substitution, oxidation, and sulfonation processes. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its use in various applications. The compound's structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, providing insights into its molecular geometry and electronic properties.

One of the most notable applications of sodium 4-fluoro-3-methoxybenzene-1-sulfinate is in the field of drug discovery. The compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting specific receptors or enzymes. Its fluorine atom contributes to the molecule's lipophilicity, while the methoxy group enhances its solubility in polar solvents. These properties make it an ideal candidate for use in medicinal chemistry research.

In addition to its role in drug discovery, sodium 4-fluoro-3-methoxybenzene-1-sulfinate has found applications in materials science. The compound's sulfonate group enables it to act as a precursor for the synthesis of advanced materials such as polymers and composites. Recent studies have demonstrated its potential as a building block for the development of high-performance polymers with tailored mechanical and thermal properties.

The electronic properties of sodium 4-fluoro-3-methoxybenzene-1-sulfinate have also been explored in the context of organic electronics. The compound's ability to undergo redox reactions makes it a promising candidate for use in organic semiconductors and electrochemical devices. Researchers have investigated its performance in dye-sensitized solar cells (DSSCs) and organic light-emitting diodes (OLEDs), highlighting its potential for energy-related applications.

From an environmental perspective, sodium 4-fluoro-3-methoxybenzene-1-sulfinate has been studied for its biodegradability and toxicity profile. Recent research indicates that the compound exhibits low toxicity towards aquatic organisms under controlled conditions, suggesting its potential for use in eco-friendly chemical processes. However, further studies are required to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, sodium 4-fluoro-3-methoxybenzene-1-sulfinate is a multifaceted compound with a wide range of applications across various disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and organic electronics. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.